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This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and other professionals utilizing historical data from

NASA's Jet Propulsion Laboratory (JPL) missions. The resources below address common

challenges, from data discovery and format compatibility to calibration and analysis of legacy

datasets.

Frequently Asked Questions (FAQs)
Q1: Where can I find historical data from older JPL missions?

A1: Historical JPL mission data is primarily stored in NASA's Planetary Data System (PDS).[1]

[2][3] The PDS is a long-term archive of digital data from planetary missions.[1] You can start

your search at the main PDS website or explore the specialized nodes dedicated to different

scientific disciplines (e.g., Geosciences, Imaging, etc.).[3][4] Additionally, the JPL Archives may

hold primary source materials and documentation related to these missions that can provide

crucial context for the data.[5] For a broader search, the NASA Open Data Portal aggregates

metadata from various NASA archives.[6]

Q2: I've found the data, but it's in an unfamiliar format (e.g., PDS3, .lbl, .dat). How do I read it?

A2: This is a common challenge with historical data. Much of the older data is stored in the

legacy PDS3 format, which uses keyword-value pairs in ASCII label files (.lbl) to describe the

data structure.[1][2][3] Newer missions use the PDS4 standard, which is based on XML.[1][2][3]
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For PDS3 data: The label file (.lbl) is human-readable and contains critical information about

how the data is structured.[1][2] You may need to write custom scripts (e.g., in Python or IDL)

to parse the label and read the binary data file.

Software Tools: The PDS offers a variety of software tools and libraries for reading and

working with both PDS3 and PDS4 data.[7][8] The PDS Imaging Node, for example, provides

tools like NASA View and the Java-based Transform tool for converting PDS images to more

common formats.[9]

Q3: The documentation for this old dataset is sparse or missing. How can I understand the

instrument and data calibration?

A3: Missing documentation is a significant hurdle. Here are a few strategies:

Check all archive levels: Look for documentation at the bundle/volume, collection, and

individual product levels within the PDS.[2]

Mission-specific websites: Sometimes, archived mission websites or instrument team pages

contain valuable documentation that wasn't formally ingested into the PDS.

Contact the PDS Nodes: The scientific staff at the various PDS nodes are experts on the

data they archive and can often provide guidance or point you to obscure documentation.[10]

Search for publications: Look for early publications from the mission's science team, as

these often describe the instrument, its calibration, and the initial data processing pipelines.

Q4: How can I trust the calibration of data from a mission that flew decades ago?

A4: This is a valid concern. Calibration techniques and standards have evolved.

Look for reprocessed data: The PDS and mission teams sometimes reprocess older

datasets with modern algorithms and improved calibration.[11] Check for higher-level data

products or newer versions of the dataset.

Cross-calibration: If possible, compare the historical data with data from more recent

missions observing the same target. This can help you identify systematic offsets or

calibration issues.
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Uncertainty analysis: Carefully read any accompanying documentation for information on

known instrument artifacts, noise levels, and calibration uncertainties. If this information is

missing, you may need to perform your own analysis to estimate the data quality.

Troubleshooting Guide
Issue: I'm trying to open a PDS image file, but it appears distorted or unreadable.

Cause 1: Incorrectly interpreting the data format.

Solution: Carefully read the PDS label file (.lbl for PDS3, .xml for PDS4).[2] Pay close

attention to keywords that describe the data type (e.g., SAMPLE_TYPE), byte order

(SAMPLE_TYPE), and image geometry (LINES, LINE_SAMPLES). This information is

essential for correctly reading the binary data.

Cause 2: The file is compressed.

Solution: Some older PDS data may use compression. The label file should contain

information about the compression algorithm used. You will need to decompress the data

before it can be read. The policy for using compression in PDS archives provides more

detail on this.[12]

Cause 3: The data is in a non-standard format described in the label.

Solution: Some historical datasets used unique or complex formats. The PDS label is your

primary guide to understanding how to parse the data. You may need to develop a custom

reader based on the label's specifications.

Issue: My analysis of historical data is inconsistent with results from newer missions.

Cause 1: Differences in calibration pipelines.

Solution: The calibration applied to the historical data may be outdated. Search the PDS

for updated calibration files or documentation. If none are available, you may need to

perform your own radiometric or geometric corrections based on published information

about the instrument. For some missions, ground calibration data is archived and can be

used to understand the instrument's response.[4]
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Cause 2: Unaccounted for instrument degradation.

Solution: Over time, instrument performance can change. Investigate mission

documentation for any analysis of instrument degradation. This may be particularly

relevant for missions that operated for many years.

Cause 3: Different viewing geometries or observing conditions.

Solution: Use SPICE kernels, which provide geometric and other ancillary data, to

reconstruct the observing conditions for the historical data. This will allow for a more direct

comparison with data from other missions. The NAIF node of the PDS specializes in

SPICE data.

Data Standards Comparison
Understanding the evolution of PDS standards is key to working with historical data. The

primary standards you will encounter are PDS3 and PDS4.

Feature PDS3 (Legacy) PDS4 (Modern)

Metadata Format ODL (Keyword = Value)[1][3] XML[1][3]

Label File Extension .lbl[2] .xml[2]

Data Organization Volumes and Data Sets[2] Bundles and Collections[2]

Data Types
More flexible, less

constrained[13]

Fewer, simpler, and more

rigorously defined[3]

Software Integration Often requires custom parsers
Can leverage standard XML

tools[3][13]

Primary Advantage Human-readable labels[1]
Machine-readable, improved

data integrity[1][13]

Experimental Protocol: A Workflow for Validating
Historical Imaging Data
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This protocol outlines a general workflow for validating and preparing a historical JPL imaging

dataset for scientific analysis.

Objective: To assess the quality and reliability of a historical imaging dataset and prepare it for

comparison with modern data.

Methodology:

Data Discovery and Ingestion:

Identify and download the target dataset from the appropriate PDS node.

Acquire all associated documentation, including instrument handbooks, calibration reports,

and software interface specifications (SIS).

Use PDS-provided tools or custom scripts to read the data and its labels into a usable

format (e.g., FITS files, NumPy arrays).

Metadata and Documentation Review:

Thoroughly review all documentation to understand the instrument's characteristics, data

acquisition modes, and the original processing pipeline.

Identify any known issues, such as detector artifacts, telemetry errors, or calibration

uncertainties.

Geometric Correction and Validation:

Use SPICE kernels to calculate the precise geometry of each observation (spacecraft

position, target body orientation, etc.).

Project the historical images onto a standard map projection.

Compare the geolocations of prominent features in the historical data with their known

locations from high-resolution modern datasets (e.g., from the Lunar Reconnaissance

Orbiter or Mars Reconnaissance Orbiter). This will validate the pointing information and

identify any geometric distortions.
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Radiometric Cross-Calibration:

Identify regions that were observed by both the historical mission and a well-calibrated

modern mission under similar lighting and viewing conditions.

Extract the radiance or reflectance values from these common regions in both datasets.

Perform a statistical comparison to identify any systematic offsets, non-linearities, or other

radiometric discrepancies in the historical data.

If necessary, derive correction factors to bring the historical data into radiometric

agreement with the modern standard.

Data Product Generation:

Apply the derived geometric and radiometric corrections to the historical dataset.

Generate analysis-ready data products, such as map-projected mosaics or calibrated data

cubes.

Document all processing steps, including any corrections applied, to ensure the

traceability and reproducibility of your results.

Visualizations
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1. Data Preparation

2. Geometric Validation 3. Radiometric Validation

4. Final Product Generation

Discover & Download Data
(PDS Archives)

Ingest Data & Labels

Review Documentation
(SIS, Calibration Reports)

Acquire SPICE Kernels Identify Overlapping
Observations

Map-Project Images

Compare Features with
Modern Basemaps

Apply Corrections

Extract Radiometric Data

Cross-Calibrate with
Modern Data

Generate Analysis-Ready Data

Click to download full resolution via product page

Caption: Workflow for validating historical JPL imaging data.
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Start: Need Historical
JPL Mission Data

Search Planetary Data System (PDS)
Portal or NASA Open Data Portal

Data Found?

Read PDS Label File
(.lbl or .xml)

Yes

Contact PDS Node Support
or JPL Archives

No
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Use Standard XML Parser
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Yes

Write/Use Custom Parser
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Process and Analyze Data
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Caption: Logical flow for accessing and reading PDS data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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